![molecular formula C14H15N3O2 B2494823 2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1987084-23-0](/img/structure/B2494823.png)
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
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Overview
Description
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (2,4-DMPH-7-OH-6,7-DHP-PZ) is a novel pyrazinone derivative that has been synthesized and studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and its potential as a precursor for the synthesis of other compounds.
Scientific Research Applications
- Biological Activity : Imidazo[1,2-a]pyrazine derivatives exhibit multifarious biological activities. These include antitumor, anti-inflammatory, and antimicrobial properties. Researchers continue to investigate their potential as drug candidates .
- Ir(iii) Carbene Complexes : Imidazo[4,5-b]pyrazin-2 derivatives have gained attention in the field of OLEDs. Specifically, Ir(iii) based carbene complexes derived from this scaffold are sought after for efficient and durable blue phosphorescent materials. These materials play a crucial role in achieving high-performance OLED displays and lighting systems .
- Furazano[3,4-b]pyrazine : Although not directly related to imidazo[1,2-a]pyrazine, it’s worth noting that furazano[3,4-b]pyrazine compounds exhibit a deactivating effect on amine functions. This property impacts their reactivity and potential applications .
Organic Synthesis and Drug Development
Organic Light-Emitting Diodes (OLEDs)
Deactivating Effect on Amines
Mechanism of Action
Target of Action
Compounds with similar structures, such as ir(iii) based carbene complexes, have been used in the field of organic light-emitting diodes (oleds) to solve the issue of efficient and durable blue phosphors .
Mode of Action
Similar compounds have been used in the development of oleds, where they interact with other components to produce light .
Biochemical Pathways
Compounds with similar structures have been involved in the production of light in oleds, suggesting a role in the electron transport pathway .
Result of Action
Similar compounds have been used to improve the efficiency and durability of blue phosphors in oleds .
properties
IUPAC Name |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-8-3-4-10(9(2)5-8)11-6-12-14(19)15-7-13(18)17(12)16-11/h3-6,13,18H,7H2,1-2H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJBWFMLEPXLSPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=NN3C(CNC(=O)C3=C2)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
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